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Compound of Interest

Compound Name: Cy7.5 NHS ester
Cat. No.: B12272092
Get Quote
. J

This guide provides essential safety and logistical information for the proper disposal of Cy7.5
NHS ester, a near-infrared (NIR) fluorescent dye commonly used in biological research for
labeling proteins, peptides, and other molecules. Adherence to these procedures is critical for
maintaining laboratory safety and ensuring environmental compliance. The primary directive for
all chemical waste is to consult and follow your institution's Environmental Health and Safety
(EHS) department guidelines.[1][2]

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to wear the appropriate Personal
Protective Equipment (PPE) to minimize exposure risks.

Recommended PPE:

o Eye Protection: Safety glasses or chemical splash goggles.
» Hand Protection: Nitrile or other chemically resistant gloves.
o Body Protection: A standard lab coat.

o Respiratory Protection: When handling the solid powder form, a dust mask (e.g., N95) is
recommended to prevent inhalation.[3]
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Work should be conducted in a well-ventilated area, such as a chemical fume hood, especially
when handling the powder or concentrated solutions in volatile organic solvents.[4]

Step-by-Step Disposal Protocol

The proper disposal method for Cy7.5 NHS ester varies depending on its physical state:
unreacted solid powder, concentrated stock solutions, dilute agueous solutions, or
contaminated labware. All waste generated should be considered hazardous chemical waste
and must be segregated from regular trash and biohazardous waste streams.[1][5]

Step 1: Waste Segregation and Containerization

o Designate a Waste Container: Use a dedicated, clearly labeled hazardous waste container.
The container must be made of a material compatible with the solvents used, such as a high-
density polyethylene bottle for solutions in DMSO or DMF.[1]

o Proper Labeling: The container must be labeled "Hazardous Waste" and clearly identify the
contents, including "Cy7.5 NHS ester" and any solvents present (e.g., DMSO, DMF). Follow
all additional labeling requirements mandated by your institution's EHS department.[1]

o Keep Container Sealed: Keep the waste container securely sealed when not in use to
prevent the release of vapors.

Step 2: Managing Different Waste Streams

The following table summarizes the disposal procedures for different forms of Cy7.5 NHS ester
waste.
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Waste Type

Disposal Procedure

Key Precautions

Unused/Expired Solid Powder

Place the original vial
containing the powder directly
into the designated solid

hazardous waste container.

NEVER dispose of the solid
powder in the regular trash.[1]

Avoid creating dust.

Concentrated Stock Solutions

Collect all concentrated
solutions (e.g., in DMSO,
DMF) in a sealed, labeled
liquid hazardous waste

container.

NEVER pour concentrated
solutions down the drain.[1]
Organic solvents are

unsuitable for sewer disposal.

Dilute Aqueous Solutions

Collect in the designated liquid
hazardous waste container.
While some institutions may
permit drain disposal of very
dilute, neutralized aqueous
solutions, it is prohibited for
cyanine dyes and NHS esters

without specific EHS approval.

Do not assume drain disposal
is acceptable. Always consult
your institution's EHS
guidelines.[6][7]

Contaminated Labware

All solid materials that have
come into contact with Cy7.5
NHS ester (e.g., pipette tips,
microcentrifuge tubes, gloves,
bench paper) must be
collected in a designated solid

hazardous waste container.[1]

Segregate from non-
hazardous and biohazardous

waste.

Step 3: Final Disposal

» Store Waste Appropriately: Store the sealed and labeled hazardous waste container in a

designated, safe location within the laboratory, away from incompatible materials, until it is

ready for pickup.

o Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for your

hazardous waste container.[1] Do not attempt to transport or dispose of the waste outside of

© 2026 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Atto_565_NHS_Ester_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12272092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

institutional protocols.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Cy7.5 NHS ester waste.
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Caption: Workflow for the safe disposal of Cy7.5 NHS ester waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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